Cas no 2172268-20-9 (3-(2-methoxypropyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde)

• Product Name: 3-(2-methoxypropyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde
• CAS No: 2172268-20-9
• MF: C₈H₁₄O₄S
• MW: 206.259361743927
• CID: 6580778
• PubChem ID: 165735981
• Update Time: 2025-06-07

3-(2-methoxypropyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxypropyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde
• 2172268-20-9
• EN300-1622437

• Inchi： 1S/C8H14O4S/c1-7(12-2)3-8(4-9)5-13(10,11)6-8/h4,7H,3,5-6H2,1-2H3
• InChI Key： XHDMDSCTAISOHD-UHFFFAOYSA-N
• SMILES： S1(CC(C=O)(CC(C)OC)C1)(=O)=O

Computed Properties

• Exact Mass: 206.06128010g/mol
• Monoisotopic Mass: 206.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 68.8Ų

Additional information on 3-(2-methoxypropyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde

3-(2-Methoxypropyl)-1,1-Dioxo-1λ6-Thietane-3-Carbaldehyde: A Comprehensive Overview

3-(2-Methoxypropyl)-1,1-Dioxo-1λ6-Thietane-3-Carbaldehyde is a unique organic compound with the CAS Registry Number 2172268-20-9. This compound belongs to the class of thietanes, which are five-membered ring structures containing one sulfur atom and two oxygen atoms in the ring. The presence of the dioxo group and the carbaldehyde functional group makes this compound particularly interesting for various applications in organic synthesis and medicinal chemistry.

The structure of 3-(2-Methoxypropyl)-1,1-Dioxo-1λ6-Thietane-3-Carbaldehyde consists of a thietane ring where one of the oxygen atoms is part of a carbonyl group (dioxo), and the other oxygen is part of an ether linkage. The methoxypropyl substituent adds further complexity to the molecule, providing it with unique chemical properties. This compound has been studied for its potential in drug design due to its ability to act as a bioisostere or as a scaffold for constructing more complex molecules.

Recent studies have highlighted the importance of thietanes in medicinal chemistry, particularly in the development of antitumor agents and antimicrobial compounds. The dioxo-thietane core has been shown to exhibit significant biological activity, making it a valuable component in drug discovery programs. For instance, researchers have explored the use of this compound as a precursor for synthesizing more potent derivatives with enhanced pharmacokinetic profiles.

The synthesis of 3-(2-Methoxypropyl)-1,1-Dioxo-1λ6-Thietane-3-Carbaldehyde involves a multi-step process that typically starts with the preparation of the thietane ring followed by functionalization to introduce the desired substituents. One common approach involves the oxidation of a suitable thiol ether intermediate to form the dioxo-thietane structure. The introduction of the methoxypropyl group and the aldehyde functionality are critical steps that require precise control over reaction conditions to ensure high yields and purity.

One of the most promising applications of this compound is in the field of bioconjugation chemistry, where it can serve as a versatile linker or cross-linking agent. Its ability to form stable bonds under mild conditions makes it ideal for use in constructing complex biomolecules or drug delivery systems. Additionally, its reactivity towards nucleophiles has been exploited in click chemistry reactions, enabling rapid assembly of small molecule libraries for high-throughput screening.

In terms of pharmacological properties, 3-(2-Methoxypropyl)-1,1-Dioxo-1λ6-Thietane-3-Carbaldehyde has demonstrated moderate activity against various cancer cell lines in vitro. Preclinical studies suggest that its mechanism of action may involve inhibition of key enzymes or modulation of signaling pathways associated with cell proliferation and apoptosis. However, further research is needed to fully understand its therapeutic potential and safety profile.

The environmental impact and biodegradability of this compound are also areas of interest, particularly given its potential use in pharmaceutical applications. Studies have shown that under aerobic conditions, this compound can undergo microbial degradation through oxidative pathways, suggesting that it may not pose significant risks to ecosystems when used responsibly.

In conclusion, 3-(2-Methoxypropyl)-1,1-Dioxo-1λ6-Thietane-3-Carbaldehyde is a versatile and intriguing compound with diverse applications in organic synthesis and drug discovery. Its unique chemical structure and reactivity make it a valuable tool for researchers seeking to develop novel therapeutic agents or advanced materials. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in modern chemistry.